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Compound of Interest

Compound Name: Estriol-d3-1

cat. No.: B15144282

An In-depth Technical Guide to Estriol-d3-1

This guide provides a comprehensive overview of Estriol-d3-1, a deuterated form of the
estrogen metabolite Estriol. It is intended for researchers, scientists, and drug development
professionals, offering detailed information on its properties, applications, and the biological
pathways it helps to investigate.

Core Compound Information

Estriol-d3-1 is a stable, isotopically labeled version of Estriol, which is a major urinary estrogen
metabolite. The incorporation of deuterium atoms makes it an ideal internal standard for
quantitative analysis by mass spectrometry, particularly in pharmacokinetic and metabolic

studies.
Property Value
CAS Number 2687960-79-6[1]
Molecular Formula C1sH21D303][1]
Molecular Weight 291.40 g/mol [1]
Synonyms Oestriol-d3-1
Primary Application Internal standard for mass spectrometry

Experimental Applications and Protocols
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The primary application of Estriol-d3-1 is as an internal standard in quantitative mass
spectrometry-based assays, such as liquid chromatography-tandem mass spectrometry (LC-
MS/MS). Its utility lies in its chemical similarity to the endogenous (unlabeled) Estriol, allowing it
to mimic the behavior of the analyte during sample preparation and analysis, while its mass
difference allows for its distinct detection.

Generalized Experimental Protocol for Quantification of
Estriol in Biological Samples

o Sample Preparation: A known amount of Estriol-d3-1 is spiked into the biological sample
(e.q., plasma, urine, or tissue homogenate) at the beginning of the extraction process.

o Extraction: Estrogens, including the analyte (Estriol) and the internal standard (Estriol-d3-1),
are extracted from the biological matrix. This is often achieved through liquid-liquid extraction
or solid-phase extraction.

o Chromatographic Separation: The extracted sample is injected into a liquid chromatography
system. A C18 column is commonly used for the separation of steroids.[2] The mobile phase
composition is optimized to achieve good separation of Estriol from other matrix
components.

e Mass Spectrometric Detection: The eluent from the LC system is introduced into a tandem
mass spectrometer. The instrument is operated in multiple reaction monitoring (MRM) mode,
where specific precursor-to-product ion transitions are monitored for both Estriol and Estriol-
d3-1.[2][3]

» Quantification: The concentration of endogenous Estriol in the original sample is determined
by calculating the ratio of the peak area of the analyte to the peak area of the internal
standard and comparing this ratio to a standard curve.
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Sample Preparation Analysis Data Processing

Biological Sample Spike with Extraction LC Separation MS/MS Detection Quantification
p (MRM Mode) (Analyte/IS Ratio)

(e.g., Plasma, Urine) Estriol-d3-1 (LLE or SPE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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